Cas no 61997-76-0 (2-Cyclohexen-1-one, 5,5-dimethyl-3-[(2-methylphenyl)amino]-)

• Product Name: 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(2-methylphenyl)amino]-
• CAS No: 61997-76-0
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 461228
• PubChem ID: 698518
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 5,5-dimethyl-3-[(2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(2-methylphenyl)amino]-
• 5,5-dimethyl-3-(2-methylanilino)cyclohex-2-en-1-one
• SMR000115978
• 5,5-dimethyl-3-[(2-methylphenyl)amino]-2-cyclohexen-1-one
• AB00084219-01
• 5,5-dimethyl-3-[(2-methylphenyl)amino]cyclohex-2-en-1-one
• SR-01000479703-1
• DTXSID90351371
• CHEMBL3212584
• 5,5-Dimethyl-3-o-tolylamino-cyclohex-2-enone
• 5,5-Dimethyl-3-(o-tolylamino)cyclohex-2-en-1-one
• MLS000525504
• AKOS000610532
• 61997-76-0
• HMS2451C05
• ST024316
• Cambridge id 5404794
• SR-01000479703

• Inchi： 1S/C15H19NO/c1-11-6-4-5-7-14(11)16-12-8-13(17)10-15(2,3)9-12/h4-8,16H,9-10H2,1-3H3
• InChI Key： SOPAHYKHHSLSLX-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(C)(C)C1)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 229.14677
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1